Cas no 57821-79-1 ( )

• Product Name: &nbsp
• CAS No: 57821-79-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 947605
• PubChem ID: 24727537
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• LogP
• Ethyl 4-(4-ethylphenyl)-4-oxobutyrate
• 57821-79-1
• ETHYL4-(4-ETHYLPHENYL)-4-OXOBUTYRATE
• DTXSID20645755
• ethyl 4-(4-ethylphenyl)-4-oxobutanoate
• MFCD02261374
• AKOS005943269
• DB-319437
•  

• MDL： MFCD02261374
• Inchi： 1S/C14H18O3/c1-3-11-5-7-12(8-6-11)13(15)9-10-14(16)17-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： FBWFWFSIBIKQJN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=CC(=CC=1)CC)=O)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37